Cas no 7506-09-4 ( )

• Product Name: &nbsp
• CAS No: 7506-09-4
• MF: C₁₉H₂₀N₄
• MW: 304.388903617859
• CID: 981170
• PubChem ID: 345709
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC403447; CH2(CH2CH2(benzimidazol-2-yl))2; ZINC13281901; 1,5-bis-(1H-benzimidazol-2-yl)-pentane; AC1L83CZ; 1,5-Bis-(1H-benzimidazol-2-yl)-pentan; SMR001875423; Ambcb7919505; 1H,1'H-2,2'-pentane-1,5-diyl-bis-benzoimidazole; MCULE-3541762817; MLS003171540;
• 2-[5-(1H-benzimidazol-2-yl)pentyl]-1H-benzimidazole
• DTXSID20323263
• SMR001875423
• NSC403447
• 7506-09-4
• CHEMBL2355055
• NSC-403447
• MLS003171540
•  

• Inchi： 1S/C19H20N4/c1(2-12-18-20-14-8-4-5-9-15(14)21-18)3-13-19-22-16-10-6-7-11-17(16)23-19/h4-11H,1-3,12-13H2,(H,20,21)(H,22,23)
• InChI Key： AIYITAYBHIJRJY-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1CCCCCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 304.169
• Monoisotopic Mass: 304.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.248
• Boiling Point: 632.3°C at 760 mmHg
• Flash Point: 292.5°C
• Refractive Index: 1.706
• PSA: 57.36
• LogP: 4.39470